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Compound of Interest

Compound Name: 4-Hydroxy-3-methylbenzaldehyde

Cat. No.: B106927

An In-depth Technical Guide on the Physicochemical Characteristics of 4-Hydroxy-3-
methylbenzaldehyde

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physicochemical
characteristics of 4-Hydroxy-3-methylbenzaldehyde. The information is presented to support
research, scientific analysis, and drug development activities. All quantitative data are
summarized in structured tables for ease of comparison, and detailed experimental protocols
for key characterization techniques are provided.

Core Physicochemical Properties

4-Hydroxy-3-methylbenzaldehyde is a substituted benzaldehyde with the chemical formula
CsHsO2.[1][2][3][4] It presents as an off-white to tan or brown crystalline powder.[1][2][5] This
compound is a key intermediate in organic synthesis and is of interest in various fields of
chemical research.

Table 1: General and Physical Properties
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Property Value Source(s)

Molecular Formula CsHsO2 [1112113114]

Molecular Weight 136.15 g/mol [3][6]
Tan to brown crystalline

Appearance [1112][5]
powder

Melting Point 118-120 °C [11[21[5][7]

Boiling Point 250-252 °C [1][5]

Flash Point 105.00 °C (221.00 °F) TCC [2][5]
0.014 mmHg @ 25 °C

Vapor Pressure . [5]
(estimated)

logP (o/w) 1.807 (estimated) [1][5]

Table 2: Solubility and Acidity
Property Value Source(s)

Water Solubility

10020 mg/L @ 25 °C

(estimated)

[5]

Solubility in Organic Solvents

Soluble in alcohol, slightly
soluble in methanol, sparingly

soluble in chloroform (heated).

(1112151071

Insoluble in water.[5]

pKa

8.12 + 0.18 (Predicted)

[1](2]

Experimental Protocols

Detailed methodologies for determining the key physicochemical properties of 4-Hydroxy-3-

methylbenzaldehyde are outlined below. These protocols are standard laboratory procedures

and can be adapted based on specific equipment and sample characteristics.

Melting Point Determination
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The melting point is a critical indicator of purity.[8][9] For 4-Hydroxy-3-methylbenzaldehyde, a
sharp melting range of 118-120 °C is indicative of a pure sample.[1][2][5][7]

Methodology:

o Sample Preparation: A small amount of the dry, crystalline 4-Hydroxy-3-
methylbenzaldehyde is placed into a capillary tube, which is sealed at one end.[10][11] The
tube is tapped gently to pack the sample at the bottom.[11]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.[8][9][11]

e Heating: The sample is heated at a controlled rate.[8][12] An initial rapid heating can be used
to determine an approximate melting point, followed by a slower, more precise heating rate
(e.g., 1-2 °C/minute) near the expected melting point.[9][11]

e Observation: The temperature at which the first liquid appears and the temperature at which
the entire sample becomes liquid are recorded as the melting point range.[8][10]

Sample Preparation Measurement

Pack sample
Dry Sample Load Capillary Tube Place in Apparatus P Heat Sample P> Observe Melting

Record T_start & T_end

Y

Click to download full resolution via product page

Workflow for Melting Point Determination.

Boiling Point Determination

The boiling point of 4-Hydroxy-3-methylbenzaldehyde is reported to be in the range of 250-
252 °C.[1][5]

Methodology (Thiele Tube Method):

» Sample Preparation: A small amount of the liquid sample (if melted) or a solution is placed in
a small test tube. A capillary tube, sealed at one end, is inverted and placed inside the test
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tube.[13][14]

o Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).[13][14]

o Heating: The side arm of the Thiele tube is gently heated, allowing for uniform temperature
distribution.[13]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube.[13][14] The heat is then removed. The temperature at which the liquid just
begins to enter the capillary tube is recorded as the boiling point.[13][15]

Sample Preparation Measurement in Thiele Tube

Sample in Test Tube resiiizeted | 3| Attach to Thermometer Heat Thiele Tube Observe Bubble Stream CocliandioDeens Record Temperature
Capillary Tube Liquid Entry
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Workflow for Boiling Point Determination.

Solubility Determination

The solubility of 4-Hydroxy-3-methylbenzaldehyde has been estimated in water and
observed in various organic solvents.[1][2][5][7]

Methodology (Shake-Flask Method):

o Preparation: An excess amount of solid 4-Hydroxy-3-methylbenzaldehyde is added to a
known volume of the solvent at a specific temperature.[16]

o Equilibration: The mixture is agitated (e.g., shaken or stirred) for a prolonged period to
ensure equilibrium is reached.[16]

o Separation: The undissolved solid is separated from the solution by filtration or
centrifugation.
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e Analysis: The concentration of the solute in the saturated solution is determined using a
suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Add Excess Solute
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'
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'

Separate Undissolved Solid

'
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Click to download full resolution via product page

Workflow for Solubility Determination.

pKa Determination

The predicted pKa of 4-Hydroxy-3-methylbenzaldehyde is approximately 8.12.[1][2] This
value can be experimentally verified.

Methodology (Potentiometric Titration):

e Solution Preparation: A solution of 4-Hydroxy-3-methylbenzaldehyde of known
concentration is prepared in a suitable solvent mixture (e.g., water-ethanol).[17]

« Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH).
[17]

* pH Measurement: The pH of the solution is measured after each addition of the titrant using
a calibrated pH meter.[17]
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» Data Analysis: A titration curve (pH vs. volume of titrant) is plotted. The pKa is determined
from the pH at the half-equivalence point.[18]
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Workflow for pKa Determination.

Spectral Properties

Spectroscopic data is essential for the structural elucidation and characterization of 4-Hydroxy-
3-methylbenzaldehyde.

UV-Vis Spectroscopy

Methodology:

o Sample Preparation: A dilute solution of 4-Hydroxy-3-methylbenzaldehyde is prepared in a
UV-transparent solvent (e.g., ethanol, methanol).[19]
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e Blank Measurement: A spectrum of the pure solvent is recorded as a baseline.[19][20]

o Sample Measurement: The UV-Vis spectrum of the sample solution is recorded over a
specific wavelength range (e.g., 200-400 nm).[19]

e Analysis: The wavelength(s) of maximum absorbance (Amax) are identified.

Infrared (IR) Spectroscopy

Methodology:
o Sample Preparation: The solid sample can be prepared as a KBr pellet or a mull.
o Measurement: The IR spectrum is recorded using an FTIR spectrometer.

e Analysis: The characteristic absorption bands corresponding to the functional groups (e.g.,
O-H stretch, C=0 stretch, C-H stretch, C=C aromatic stretch) are identified.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Methodology:

o Sample Preparation: A solution of the compound is prepared in a deuterated solvent (e.g.,
CDCls, DMSO-de).[21] An internal standard (e.g., TMS) may be added.[22]

» Measurement: *H and 3C NMR spectra are acquired on an NMR spectrometer.[22]

¢ Analysis: The chemical shifts (d), integration, and coupling patterns of the signals are
analyzed to confirm the molecular structure.

Safety Information

4-Hydroxy-3-methylbenzaldehyde is classified as an irritant.[2][6] It may cause skin, eye, and
respiratory irritation.[3][6] Appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat, should be worn when handling this chemical.[23] Work should be
conducted in a well-ventilated area.[23] For detailed safety information, refer to the Safety Data
Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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